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Abstract

This document provides detailed protocols for the preparation and storage of Posizolid stock
solutions, a critical step for ensuring reproducibility and accuracy in preclinical research and
drug development. It includes information on solubility, recommended storage conditions, and
methodologies for assessing the stability of these solutions. The provided experimental
workflows and data are intended to serve as a comprehensive guide for researchers working
with this oxazolidinone antibiotic.

Introduction

Posizolid (also known as AZD2563 and AZD5847) is a synthetic oxazolidinone antibiotic with
potent activity against a wide range of Gram-positive bacteria, including multidrug-resistant
strains.[1] Accurate and consistent preparation of Posizolid stock solutions is fundamental for
various in vitro and in vivo studies, such as minimum inhibitory concentration (MIC) assays,
cytotoxicity assessments, and pharmacokinetic analyses. This document outlines the essential
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procedures for preparing stable Posizolid stock solutions and provides guidance on stability

testing.

Posizolid Properties

A summary of the key chemical and physical properties of Posizolid is presented in Table 1.

Table 1: Chemical and Physical Properties of Posizolid

Property Value Source
Chemical Formula C21H21F2N307 [2][3]
Molecular Weight 465.41 g/mol [2][3]
Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO, not in water.

Preparation of Posizolid Stock Solution

Given its poor water solubility, Dimethyl Sulfoxide (DMSOQ) is the recommended solvent for
preparing Posizolid stock solutions. For most in vitro assays, a stock solution concentration of
10-30 mM in 100% DMSO is commonly used.

Materials

e Posizolid powder (>98% purity)

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
» Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

» \ortex mixer

» Sterile serological pipettes and pipette tips
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Protocol for Preparing a 10 mM Posizolid Stock Solution

o Calculate the required mass of Posizolid:
o Molecular Weight (MW) of Posizolid = 465.41 g/mol
o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (g) = 10 mmol/L * 465.41 g/mol * 0.001 L = 0.0046541 g = 4.65 mg

Weighing the Posizolid:

o On a calibrated analytical balance, carefully weigh out 4.65 mg of Posizolid powder.

Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the vial containing the weighed Posizolid.

Ensuring Complete Dissolution:

o Cap the vial tightly and vortex the solution vigorously for at least one minute to ensure the
compound is fully dissolved.

o Visually inspect the solution to confirm that no solid particles are present.

Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, amber
microcentrifuge tubes to minimize freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term storage (months to years). For short-term storage
(days to weeks), 0-4°C can be used.

Workflow for Posizolid Stock Solution Preparation
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Preparation Protocol

Weigh Posizolid Powder

tep 1

Add Anhydrous DMSO

tep 2

Vortex to Dissolve

tep 3

Visually Inspect for Complete Dissolution

tep 4

Aliquot into Amber Vials

tep 5

Store at -20°C (Long-term) or 0-4°C (Short-term)
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Stability Testing Protocol

Prepare Posizolid Stock Solution

'

Store Aliquots under Defined Conditions
(e.g., -20°C, 4°C, Room Temp, Light Exposure)

l

Withdraw Samples at Specified Time Points

l

Analyze Samples by Stability-Indicating HPLC

: :

Quantify Posizolid Peak Area Assess for Degradation Products

:

Compare with Initial Concentration (T=0)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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